N-methyl-4-(prop-2-enoylamino)cyclohexane-1-carboxamide

• IUPAC Name: N-methyl-4-(prop-2-enoylamino)cyclohexane-1-carboxamide
• InChI: InChI=1S/C11H18N2O2/c1-3-10(14)13-9-6-4-8(5-7-9)11(15)12-2/h3,8-9H,1,4-7H2,2H3,(H,12,15)(H,13,14)
• InChI Key: AJICXBJEEWEOHS-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1CCC(CC1)NC(=O)C=C
• Molecular Formula: C11H18N2O2
• Molecular Weight: 210.27 g/mol

Description

N-methyl-4-(prop-2-enoylamino)cyclohexane-1-carboxamide is an organic compound that belongs to the class of cyclohexane derivatives This compound is characterized by the presence of a cyclohexane ring substituted with a carboxamide group and an N-methyl-4-(prop-2-enoylamino) group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-methyl-4-(prop-2-enoylamino)cyclohexane-1-carboxamide typically involves the reaction of cyclohexane-1-carboxylic acid with N-methyl-4-(prop-2-enoylamino)amine under specific conditions. The reaction is usually carried out in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) to facilitate the formation of the amide bond.

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow processes to ensure high yield and purity. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reaction time are crucial for efficient production.

Chemical Reactions Analysis

Types of Reactions

N-methyl-4-(prop-2-enoylamino)cyclohexane-1-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the amide group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or alcohols in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of primary or secondary amines.

Substitution: Formation of substituted amides or esters.

Scientific Research Applications

N-methyl-4-(prop-2-enoylamino)cyclohexane-1-carboxamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential therapeutic applications in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-methyl-4-(prop-2-enoylamino)cyclohexane-1-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-methyl-4-(prop-2-enoylamino)cyclohexane-1-carboxylate
• N-methyl-4-(prop-2-enoylamino)cyclohexane-1-carboxylamide

Uniqueness

N-methyl-4-(prop-2-enoylamino)cyclohexane-1-carboxamide is unique due to its specific substitution pattern on the cyclohexane ring, which imparts distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity and potency in various applications.